![molecular formula C13[13C]2H6D4Cl2N2O2 B1164219 Lorazepam-13C2-d4](/img/no-structure.png)
Lorazepam-13C2-d4
Overview
Description
Lorazepam- This product is intended for research and forensic applications.
Scientific Research Applications
Pharmacokinetics and Metabolism
Lorazepam is extensively used as a premedicant and induction agent in anaesthetic practice. Its pharmacokinetics involve a major metabolic pathway through direct conjugation to glucuronic acid, producing a water-soluble glucuronide metabolite. This makes lorazepam's metabolic profile straightforward, without the transformation into active metabolic intermediates, as seen with some other benzodiazepines (Ochs et al., 1980).
Neuropharmacological Effects
Lorazepam's effects on the human motor cortex have been explored using transcranial magnetic stimulation. It was found to increase corticocortical inhibition, particularly at specific interstimulus intervals, indicating its influence on the excitability of inhibitory circuits in the human motor cortex (Lazzaro et al., 2000). Additionally, lorazepam has shown effects on extrastriatal dopamine D2/3-receptors, suggesting that cortical GABA-dopamine interaction may be involved in lorazepam's central actions (Vilkman et al., 2009).
Clinical Utility
In clinical settings, lorazepam has been effective in managing conditions like status epilepticus, demonstrating its potential as a potent anticonvulsant with minimal depressant effects on respiration and circulation in humans (Walker et al., 1979).
Visual Information Processing
Lorazepam has been observed to significantly affect visual information processing. It can prolong the processing of visual targets, with effects specific to the type of grating and stronger under lorazepam than under other benzodiazepines like diazepam (Giersch & Herzog, 2004).
Cognitive and Memory Impairment
Research has also explored lorazepam's impact on recognition memory and synaptic plastic processes in the perirhinal cortex. It was found to impair both recognition memory and synaptic plasticity, including long-term depression and long-term potentiation, indicating a mechanism through which lorazepam can affect recognition memory (Wan et al., 2004).
properties
Molecular Formula |
C13[13C]2H6D4Cl2N2O2 |
|---|---|
Molecular Weight |
327.2 |
InChI |
InChI=1S/C15H10Cl2N2O2/c16-8-5-6-12-10(7-8)13(19-15(21)14(20)18-12)9-3-1-2-4-11(9)17/h1-7,15,21H,(H,18,20)/i1D,2D,3D,4D,14+1,15+1 |
InChI Key |
DIWRORZWFLOCLC-FCIHXEGWSA-N |
SMILES |
ClC1=C([2H])C([2H])=C([2H])C([2H])=C1C(C(C=C(Cl)C=C2)=C2N3)=N[13CH](O)[13C]3=O |
synonyms |
7-chloro-5-(2-chlorophenyl-d4)-3-hydroxy-1,3-dihydro-2H-benzo[e][1,4]diazepin-2-one-2,3-13C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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